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Compound of Interest

Compound Name: AMG 925

Cat. No.: B612021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of AMG 925, a potent dual

inhibitor of FMS-like tyrosine kinase 3 (FLT3) and cyclin-dependent kinase 4 (CDK4). This

document details its core characteristics, mechanism of action, and key experimental data,

presented in a format tailored for research and development applications.

Core Compound Information
Parameter Value

CAS Number 1401033-86-0[1][2][3][4][5][6]

Molecular Weight 471.55 g/mol [1][2][6][7]

Molecular Formula C₂₆H₂₉N₇O₂[1][2][4][5][6]

Mechanism of Action
AMG 925 is a selective, orally bioavailable small molecule that dually inhibits FLT3 and CDK4.

[1][4] This dual inhibition is crucial for its anti-leukemic activity, particularly in Acute Myeloid

Leukemia (AML), where FLT3 mutations are common.[1]

FLT3 Inhibition: By targeting FLT3, AMG 925 blocks the downstream signaling cascade,

leading to the inhibition of STAT5 phosphorylation. This is a key pathway for the proliferation

and survival of FLT3-mutated AML cells.[1]
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CDK4 Inhibition: AMG 925 also targets CDK4, a key regulator of the cell cycle. Inhibition of

CDK4 prevents the phosphorylation of the retinoblastoma (Rb) protein, leading to G1 cell

cycle arrest.[1]

The combined inhibition of both FLT3 and CDK4 signaling pathways provides a synergistic anti-

tumor effect and has the potential to overcome resistance to FLT3 inhibitors.[8]

Quantitative Data
In Vitro Kinase Inhibitory Activity

Target Kinase IC₅₀ (nM)

FLT3 2 ± 1[1]

CDK4 3 ± 1[1]

CDK6 8 ± 2[1]

CDK2 375 ± 150[1]

CDK1 1900 ± 510[1]

Cellular Activity in AML Cell Lines
Cell Line Genotype Cellular IC₅₀ (nM)

MOLM-13 FLT3-ITD 19[1][5]

MV4-11 FLT3-ITD 18[1][5]

Signaling Pathways and Experimental Workflow
AMG 925 Signaling Pathway Inhibition
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Model Setup

Treatment Phase

Pharmacodynamic Analysis

1. Culture MOLM-13
(FLT3-ITD) cells

2. Subcutaneous injection
into nude mice

3. Allow tumors to
reach palpable size

4. Randomize mice into
treatment groups

5. Oral administration of
AMG 925 (e.g., 12.5, 25, 37.5 mg/kg)

or vehicle control

6. Monitor tumor volume
and body weight

7. Harvest tumors at
specific time points

8. Prepare tumor lysates

9. Western blot for
pSTAT5 and pRb
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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